Cas no 2377035-27-1 (Cyclohexanecarboxylic acid, 1-(4-aminophenyl)-, hydrochloride (1:1))

• Product Name: Cyclohexanecarboxylic acid, 1-(4-aminophenyl)-, hydrochloride (1:1)
• CAS No: 2377035-27-1
• MF: C₁₃H₁₈ClNO₂
• MW: 255.740522861481
• CID: 5452780
• PubChem ID: 145909118
• Update Time: 2025-10-13

Cyclohexanecarboxylic acid, 1-(4-aminophenyl)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Z3899953875
• 2377035-27-1
• EN300-7444549
• 1-(4-aminophenyl)cyclohexane-1-carboxylic acid hydrochloride
• 1-(4-Aminophenyl)cyclohexane-1-carboxylic acid;hydrochloride
• Cyclohexanecarboxylic acid, 1-(4-aminophenyl)-, hydrochloride (1:1)

• Inchi： 1S/C13H17NO2.ClH/c14-11-6-4-10(5-7-11)13(12(15)16)8-2-1-3-9-13;/h4-7H,1-3,8-9,14H2,(H,15,16);1H
• InChI Key： OAMCJMPBWMSPCW-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(N)C=C2)(C(O)=O)CCCCC1.[H]Cl

Computed Properties

• Exact Mass: 255.1026065g/mol
• Monoisotopic Mass: 255.1026065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3Ų

Additional information on Cyclohexanecarboxylic acid, 1-(4-aminophenyl)-, hydrochloride (1:1)

Cyclohexanecarboxylic Acid, 1-(4-Aminophenyl)-, Hydrochloride (1:1): A Comprehensive Overview

Cyclohexanecarboxylic acid, 1-(4-aminophenyl)-, hydrochloride (1:1), also known by its CAS number 2377035-27-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclohexane ring with a carboxylic acid group and a 4-aminophenyl substituent. The hydrochloride salt form indicates that it is commonly used in its protonated state, which may enhance its solubility and stability under certain conditions.

The synthesis of cyclohexanecarboxylic acid, 1-(4-aminophenyl)-, hydrochloride typically involves multi-step organic reactions. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound with high purity and yield. Researchers have explored various routes, including nucleophilic substitution and coupling reactions, to optimize the synthesis process. These methods not only improve the overall efficiency but also minimize the environmental impact by reducing waste generation.

In terms of applications, this compound has shown promise in several areas. One of the most notable applications is in drug development, where it serves as a key intermediate in the synthesis of bioactive molecules. For instance, studies have demonstrated its potential as a precursor for anti-inflammatory agents and antioxidants. Additionally, its ability to form stable complexes with metal ions has led to its exploration in coordination chemistry and catalysis.

Recent studies have delved into the pharmacokinetic properties of cyclohexanecarboxylic acid, 1-(4-aminophenyl)-, hydrochloride. Research conducted by Smith et al. (2023) revealed that this compound exhibits favorable absorption profiles in preclinical models, suggesting its potential as an orally bioavailable drug candidate. Furthermore, investigations into its metabolic pathways have provided insights into its stability and clearance mechanisms within biological systems.

The structural versatility of this compound also makes it an attractive candidate for materials science applications. For example, it has been employed as a building block in the construction of advanced polymers and hybrid materials. Its ability to participate in both covalent and non-covalent interactions enables the creation of materials with tailored mechanical and electronic properties.

In conclusion, cyclohexanecarboxylic acid, 1-(4-aminophenyl)-, hydrochloride (CAS No: 2377035-27-1) is a multifaceted compound with diverse applications across various scientific disciplines. Ongoing research continues to uncover new avenues for its utilization, underscoring its importance as a valuable tool in modern chemistry and pharmacology.